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Cat. No.: B14660699 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Anhydrous Hydrogen Bromide (HBr) is a colorless, corrosive, and toxic gas with a pungent

odor that is widely utilized in the synthesis of various chemicals and pharmaceuticals.[1] It is

shipped as a liquefied compressed gas.[2] Due to its hazardous nature, stringent adherence to

safety protocols during its handling and storage is imperative to mitigate risks of exposure and

injury. These application notes provide detailed procedures and safety information for the

proper management of anhydrous HBr in a laboratory or research setting.

Chemical and Physical Properties
Anhydrous HBr is heavier than air and fumes in moist air, forming hydrobromic acid.[1]

Understanding its physical properties is crucial for safe handling and for anticipating its

behavior in the event of a release.
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Property Value

Molecular Weight 80.92 g/mol [3]

Boiling Point -66.7 °C (-88.1 °F)[4]

Melting Point -87 °C (-124.6 °F)[4]

Vapor Pressure 21 bar(a) at 20 °C[4]

Vapor Density (Air=1) 2.8[4]

Water Solubility 700,000 mg/L[4]

Odor Threshold 2 ppm[2]

IDLH (Immediately Dangerous to Life or Health) 30 ppm[3]

Personal Protective Equipment (PPE)
A comprehensive assessment of potential hazards must be conducted before working with

anhydrous HBr. The following PPE is mandatory to minimize exposure risks.
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Equipment Specifications

Respiratory Protection

A positive-pressure airline respirator with a full

facepiece or a self-contained breathing

apparatus (SCBA) should be available for

emergency use.[5] For routine operations in a

well-ventilated area, a gas mask with an

appropriate acid gas canister may be

permissible, subject to a formal risk

assessment.

Eye Protection

Chemical splash goggles and a face shield are

required.[6][7] Contact lenses should not be

worn when handling this substance.[5]

Skin and Body Protection

A chemically resistant suit, such as those made

from Teflon® or Kel-F®, is recommended.[5]

Wear appropriate chemical-resistant gloves and

safety shoes.[7][8]

Hand Protection
Wear chemically resistant gloves (e.g., Teflon®,

Kel-F®).[5]

Handling and Storage Procedures
Cylinder Handling Protocol

Inspection: Before use, visually inspect the cylinder for any signs of damage or leaks.

Transport: Cylinders should be moved using a suitable hand truck and be properly secured.

[5] Do not drag, slide, or roll cylinders.[5]

Securing: Securely chain cylinders in an upright position to a stable surface, such as a wall

or workbench.

Connection: Use a pressure-reducing regulator when connecting the cylinder to a lower-

pressure system.[5] Ensure all connections are leak-tight. A back-flow prevention device

should be used in the piping.[9]
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Operation: Do not heat the cylinder to increase the discharge rate.[5] Close the cylinder

valve when not in use.

Storage Protocol
Location: Store cylinders in a cool, dry, well-ventilated area, away from direct sunlight and

sources of heat.[7][9] The storage temperature should not exceed 50°C (122°F).[4][8]

Segregation: Store anhydrous HBr cylinders separately from incompatible materials, such as

bases, combustible materials, halogens, and oxidizing agents.[5][7]

Inventory Management: Implement a "first-in, first-out" inventory system to prevent cylinders

from being stored for extended periods.[5] Segregate full and empty cylinders.[5]

Condition Monitoring: Periodically check stored containers for general condition and leakage.

[4][10]

Emergency Procedures
Leak Response Protocol

Evacuation: Immediately evacuate all personnel from the affected area.[5]

Ventilation: Ventilate the area to disperse the gas.[11]

Source Control: If it can be done without risk, stop the flow of gas.[3] If the leak is from a

cylinder that cannot be stopped, move the cylinder to a safe, well-ventilated area.[11]

Containment: Use a water spray or fog to knock down vapors, but do not apply water directly

to the leak source as it may cause icing.[3]

Reporting: Notify the appropriate emergency response personnel.

Exposure Protocol
Inhalation: Move the exposed individual to fresh air immediately.[3] If breathing has stopped,

provide artificial respiration.[3] Seek immediate medical attention.[7]
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Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[7] If frostbite occurs, do not rub the

affected area; seek immediate medical attention.[3]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids.[7] Seek immediate medical attention.[7]

Visualized Workflows
The following diagrams illustrate key logical relationships and workflows for handling anhydrous

hydrogen bromide.
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Anhydrous HBr Cylinder Handling Workflow
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Caption: Workflow for handling anhydrous HBr cylinders.
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Emergency Response for Anhydrous HBr Leak
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Caption: Emergency response procedure for an anhydrous HBr leak.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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